(E)-N-(4-tert-butylphenyl)-4-(4-ethoxyphenyl)-4-oxobut-2-enamide
Description
(E)-N-(4-tert-butylphenyl)-4-(4-ethoxyphenyl)-4-oxobut-2-enamide, also known as TBEPO, is a synthetic compound that has been used in a variety of scientific research applications. TBEPO has been studied for its potential applications in biochemistry, physiology, and pharmacology, as well as its potential as a laboratory tool.
Scientific Research Applications
Molecular Structure Analysis and Derivative Compounds
- Research has led to the isolation and structural determination of compounds similar to (E)-N-(4-tert-butylphenyl)-4-(4-ethoxyphenyl)-4-oxobut-2-enamide, expanding the understanding of chemical derivatives and their potential applications in various scientific fields (Li et al., 2014).
Polymer and Material Science Applications
- Novel aromatic polyamides with structural similarities to (E)-N-(4-tert-butylphenyl)-4-(4-ethoxyphenyl)-4-oxobut-2-enamide have been synthesized. These materials show promising applications due to their high thermal stability and electrochromic properties, useful in various technological and industrial applications (Wang & Hsiao, 2011).
Chemistry and Synthesis of Related Compounds
- The chemical synthesis of compounds structurally related to (E)-N-(4-tert-butylphenyl)-4-(4-ethoxyphenyl)-4-oxobut-2-enamide has been explored, revealing their potential for antimicrobial and anti-inflammatory applications. These findings open doors to new pharmaceutical and therapeutic uses (Pulina et al., 2019).
Applications in Optoelectronics and Device Engineering
- Some derivatives of (E)-N-(4-tert-butylphenyl)-4-(4-ethoxyphenyl)-4-oxobut-2-enamide have shown potential in the formation of organogels with unique light-absorbing properties, indicating potential applications in optoelectronics and advanced material design (Wu et al., 2011).
properties
IUPAC Name |
(E)-N-(4-tert-butylphenyl)-4-(4-ethoxyphenyl)-4-oxobut-2-enamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25NO3/c1-5-26-19-12-6-16(7-13-19)20(24)14-15-21(25)23-18-10-8-17(9-11-18)22(2,3)4/h6-15H,5H2,1-4H3,(H,23,25)/b15-14+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CFFXAVGODUPQPF-CCEZHUSRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)C=CC(=O)NC2=CC=C(C=C2)C(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)C(=O)/C=C/C(=O)NC2=CC=C(C=C2)C(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-N-(4-tert-butylphenyl)-4-(4-ethoxyphenyl)-4-oxobut-2-enamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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